Cas no 80721-35-3 (2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester)

• Product Name: 2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester
• CAS No: 80721-35-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 705132
• PubChem ID: 71421131
• Update Time: 2025-04-19

2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinedicarboxylic acid, 6-methyl-, dimethyl ester
• dimethyl 6-methylpyridine-2,4-dicarboxylate
• SCHEMBL24092263
• 80721-35-3
• DTXSID70840298

• Inchi： 1S/C10H11NO4/c1-6-4-7(9(12)14-2)5-8(11-6)10(13)15-3/h4-5H,1-3H3
• InChI Key： UVGLQKCAFWWUPU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids